Cas no 1997404-33-7 ((1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1997404-33-7
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 6165302
• PubChem ID: 165646602
• Update Time: 2025-05-19

(1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1973777
• 1997404-33-7

• Inchi： 1S/C9H7F5O/c1-4-2-5(10)7(6(11)3-4)8(15)9(12,13)14/h2-3,8,15H,1H3/t8-/m1/s1
• InChI Key： XFCHLVPIDLZFOO-MRVPVSSYSA-N
• SMILES： FC1C=C(C)C=C(C=1[C@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1997404-33-7)

The compound (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS No. 1997404-33-7, is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 2,6-difluoro-4-methylphenyl moiety and the trifluoroethanol group, make it a subject of interest for researchers exploring chiral intermediates and bioactive molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries such as "What is the role of fluorinated compounds in drug discovery?" and "How does chirality impact molecular activity?"

Fluorinated compounds like (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol are increasingly sought after due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in the 2,6-difluoro-4-methylphenyl ring contributes to improved lipophilicity and binding affinity, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with trending topics such as "antibiotic resistance solutions" and "targeted cancer therapies."

Synthetic routes to CAS No. 1997404-33-7 often involve asymmetric reduction or chiral resolution techniques, reflecting the growing demand for enantiopure compounds. The (1R) configuration is particularly noteworthy, as it underscores the importance of stereochemistry in optimizing pharmacological profiles. Researchers frequently search for "chiral synthesis methods for fluorinated alcohols" or "applications of trifluoroethanol derivatives," both of which are central to understanding this compound's significance.

Beyond pharmaceuticals, (1R)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol finds use in agrochemicals, where its fluorine-rich structure enhances pesticidal activity while minimizing environmental persistence. This aligns with global trends toward "sustainable crop protection" and "green chemistry." Analytical techniques such as NMR and HPLC are critical for characterizing its purity and stereochemical integrity, addressing common questions like "How to analyze fluorinated aromatic compounds?"

In conclusion, CAS No. 1997404-33-7 exemplifies the intersection of fluorine chemistry and chirality in advancing life sciences. Its versatility and relevance to current research hotspots ensure its continued prominence in scientific literature and industrial applications.